Cas no 2680781-87-5 (5-Acetamido-2,3-dimethoxybenzoic acid)

• Product Name: 5-Acetamido-2,3-dimethoxybenzoic acid
• CAS No: 2680781-87-5
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5650539
• PubChem ID: 165938934
• Update Time: 2025-10-31

5-Acetamido-2,3-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetamido-2,3-dimethoxybenzoic acid
• 2680781-87-5
• EN300-28276650
• 5-Acetamido-2,3-dimethoxybenzoic acid

• Inchi： 1S/C11H13NO5/c1-6(13)12-7-4-8(11(14)15)10(17-3)9(5-7)16-2/h4-5H,1-3H3,(H,12,13)(H,14,15)
• InChI Key： NXOAHERIQMMGBJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1C(=O)O)NC(C)=O)OC

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-Acetamido-2,3-dimethoxybenzoic acid

Introduction to 5-Acetamido-2,3-dimethoxybenzoic acid (CAS No. 2680781-87-5)

5-Acetamido-2,3-dimethoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680781-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of substituted benzoic acids, characterized by the presence of an acetamide group and methoxy substituents at the 2 and 3 positions of the benzene ring. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The synthesis and characterization of 5-Acetamido-2,3-dimethoxybenzoic acid involve rigorous methodologies to ensure high purity and yield. The presence of both the acetamide and methoxy functional groups imparts distinct reactivity, enabling its use in diverse chemical transformations. These include condensation reactions, nucleophilic substitutions, and enzymatic modifications, which are crucial for developing novel pharmaceuticals and agrochemicals.

In recent years, 5-Acetamido-2,3-dimethoxybenzoic acid has been explored for its pharmacological potential. The benzoic acid core is a well-known pharmacophore found in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The acetamide group enhances solubility and bioavailability, while the methoxy substituents can modulate electronic properties and metabolic stability. This combination makes 5-Acetamido-2,3-dimethoxybenzoic acid a promising scaffold for drug discovery.

One of the most compelling applications of 5-Acetamido-2,3-dimethoxybenzoic acid is in the development of therapeutic agents targeting inflammatory and immunological pathways. Studies have demonstrated that derivatives of benzoic acid can inhibit key enzymes involved in pro-inflammatory cytokine production. For instance, modifications to the 5-Acetamido-2,3-dimethoxybenzoic acid structure have led to compounds with anti-inflammatory properties comparable to established drugs like aspirin and ibuprofen but with improved selectivity and reduced side effects.

Furthermore, research has highlighted the role of 5-Acetamido-2,3-dimethoxybenzoic acid in anticancer therapy. The methoxy groups in its structure can enhance binding affinity to tumor-specific receptors, making it a viable candidate for targeted drug delivery systems. Preclinical studies have shown that certain analogs of this compound can induce apoptosis in cancer cells while sparing healthy tissues. This selective toxicity is attributed to the precise interaction between the substituted benzene ring and cellular targets.

The compound's potential extends beyond pharmaceuticals into materials science. Its aromatic structure and functional groups make it suitable for designing organic semiconductors and liquid crystals. These materials are integral to advanced electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. By tuning the substitution pattern on the benzene ring, researchers can modulate electronic properties for optimal performance in these applications.

From a synthetic chemistry perspective, 5-Acetamido-2,3-dimethoxybenzoic acid serves as a versatile building block for constructing more complex molecules. Its reactivity allows chemists to introduce additional functional groups or link it to other biomolecules via amide or ester bonds. This flexibility is particularly useful in peptidomimetics and protein engineering, where precise control over molecular architecture is essential for biological activity.

The industrial production of 5-Acetamido-2,3-dimethoxybenzoic acid requires optimized processes to ensure scalability without compromising quality. Advances in green chemistry have led to more sustainable methods, including biocatalytic routes that minimize waste and energy consumption. These innovations align with global efforts to reduce the environmental impact of chemical manufacturing.

In conclusion, 5-Acetamido-2,3-dimethoxybenzoic acid (CAS No. 2680781-87-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features enable diverse functionalities, making it a cornerstone in drug discovery and industrial chemistry. As research continues to uncover new uses for this molecule, 5-Acetamido-2,3-dimethoxybenzoic acid will undoubtedly play a pivotal role in advancing scientific and technological progress.